Cas no 93772-07-7 (acetylmaymyrsine)

acetylmaymyrsine structure
acetylmaymyrsine structure
Product name:acetylmaymyrsine
CAS No:93772-07-7
MF:C34H39NO11
MW:637.673570871353
CID:1997082

acetylmaymyrsine Chemical and Physical Properties

Names and Identifiers

    • acetylmaymyrsine
    • Acetymaymyrsine
    • [3R-(3alpha,5beta,5aalpha,6alpha,7alpha,9alpha,9aalpha,10R*)]-6,10-bis(Acetyloxy)-5a-[(acetyloxy)methyl]-7-(benzoyloxy)octahydro-2,2,9-trimethyl-2H-3,9a-methano-1-benzoxepin-5-yl ester 3-pyridinecarboxylic acid
    • Maymyrsine acetate
    • Inchi: InChI=1S/C34H39NO11/c1-19-15-26(44-30(39)23-11-8-7-9-12-23)29(43-22(4)38)33(18-41-20(2)36)27(45-31(40)24-13-10-14-35-17-24)16-25-28(42-21(3)37)34(19,33)46-32(25,5)6/h7-14,17,19,25-29H,15-16,18H2,1-6H3
    • InChI Key: POTZRPXUXIFDOH-UHFFFAOYSA-N
    • SMILES: [H]C=1N=C([H])C([H])=C([H])C1C(=O)OC2([H])C3(C4(OC(C([H])(C4([H])OC(=O)C([H])([H])[H])C2([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])C([H])(OC(=O)C=5C([H])=C([H])C([H])=C([H])C5[H])C3([H])OC(=O)C([H])([H])[H])C([H])([H])[H])C([H])([H])OC(=O)C([H])([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 46
  • XLogP3: 3.042

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